![molecular formula C15H15N5O3S B6425860 3-[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-3H,4H-thieno[3,2-d][1,2,3]triazin-4-one CAS No. 2034426-92-9](/img/structure/B6425860.png)
3-[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-3H,4H-thieno[3,2-d][1,2,3]triazin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Oxazoles are a class of compounds containing a five-membered aromatic ring made up of three carbon atoms, one oxygen atom, and one nitrogen atom . Triazoles, on the other hand, are a class of compounds that contain a five-membered aromatic ring made up of two carbon atoms and three nitrogen atoms . Both of these classes of compounds are known to exhibit a wide range of biological activities and are used in the synthesis of various pharmaceuticals .
Synthesis Analysis
The synthesis of oxazoles and triazoles often involves the reaction of a suitable precursor with an isocyanide or an azide, respectively . The specific synthesis pathway would depend on the exact structure of the desired compound and the available starting materials.Molecular Structure Analysis
The molecular structure of oxazoles and triazoles is characterized by a five-membered aromatic ring. In oxazoles, the heteroatoms in the ring are oxygen and nitrogen, while in triazoles, the ring contains three nitrogen atoms .Chemical Reactions Analysis
Oxazoles and triazoles can undergo a variety of chemical reactions, including substitutions and additions, depending on the specific substituents present on the ring . They can also act as ligands in coordination chemistry .Physical And Chemical Properties Analysis
Oxazoles and triazoles are generally stable compounds. They are often crystalline solids at room temperature, although their exact physical properties (such as melting point, boiling point, and solubility in various solvents) would depend on their specific structure and the substituents present .Mechanism of Action
Safety and Hazards
Future Directions
Research into oxazoles and triazoles is ongoing, with many potential applications in medicinal chemistry and drug discovery. Future research directions might include the synthesis of new oxazole and triazole derivatives with improved biological activity, the investigation of their mechanism of action, and the development of more efficient synthesis methods .
properties
IUPAC Name |
3-[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]thieno[3,2-d]triazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N5O3S/c1-9-8-12(17-23-9)14(21)19-5-2-10(3-6-19)20-15(22)13-11(16-18-20)4-7-24-13/h4,7-8,10H,2-3,5-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOUCSHJUZJXVHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C(=O)N2CCC(CC2)N3C(=O)C4=C(C=CS4)N=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.